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Compound of Interest

Compound Name: 1-Aminobutane-1,4-diol

CAS No.: 400820-14-6

Cat. No.: B14255587

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of active pharmaceutical ingredients (APIs), the control of impurities is a critical

aspect of ensuring drug safety and efficacy. This guide provides an in-depth comparison of

analytical standards and methodologies for the identification and quantification of impurities in

aminobutanediols, with a primary focus on 3-amino-1,2-propanediol (APD), a key intermediate

in the manufacture of non-ionic X-ray contrast agents.

The Significance of Impurity Profiling in 3-Amino-
1,2-propanediol (Isoserinol)
3-Amino-1,2-propanediol, also known as isoserinol, is a crucial building block in the synthesis

of several pharmaceuticals, most notably non-ionic iodinated contrast media such as iopamidol

and ioversol.[1][2] The purity of APD directly impacts the quality, safety, and stability of the final

drug product. Even minor impurities can lead to the formation of undesirable side products

during subsequent synthetic steps, potentially impacting the toxicological profile of the API.

Therefore, robust analytical methods for the comprehensive profiling of APD impurities are

essential for quality control and regulatory compliance.
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Genesis and Classification of Impurities in 3-Amino-
1,2-propanediol
The impurity profile of 3-amino-1,2-propanediol is intrinsically linked to its synthetic route. The

most common industrial synthesis involves the ammonolysis of 3-chloro-1,2-propanediol

(CPD).[1][3] This process, while efficient, can lead to the formation of several process-related

impurities.
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Synthesis of 3-Amino-1,2-propanediol Potential Impurities
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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